N-(2-ethyl-6-methylphenyl)-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C19H23NOS/c1-4-16-11-7-9-15(3)19(16)20-18(21)13-22-12-17-10-6-5-8-14(17)2/h5-11H,4,12-13H2,1-3H3,(H,20,21)
• InChI Key: BIKGAAKGIISEIY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSCC2=CC=CC=C2C)C
• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-[(2-methylbenzyl)thio]acetamide, also known as EMBA, is a chemical compound that has gained significant attention in the field of scientific research. EMBA is a thioamide derivative that has shown promising results in various studies due to its unique properties.

Mechanism of Action

N-(2-ethyl-6-methylphenyl)-2-[(2-methylbenzyl)thio]acetamide exerts its effects by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which play a crucial role in the inflammation process. It also inhibits the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to modulate the activity of neurotransmitters, which makes it a potential candidate for the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on various biochemical and physiological processes. It reduces the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which play a crucial role in the development of inflammation. This compound also reduces the expression of COX-2 and inducible nitric oxide synthase (iNOS), which are involved in the production of prostaglandins and nitric oxide, respectively. In addition, this compound has been shown to induce the expression of tumor suppressor genes and inhibit the activity of oncogenes, which makes it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

N-(2-ethyl-6-methylphenyl)-2-[(2-methylbenzyl)thio]acetamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and high stability. However, its low solubility in water can make it difficult to use in certain experiments. In addition, more research is needed to determine the optimal dosage and administration method for this compound.

Future Directions

There are several future directions for N-(2-ethyl-6-methylphenyl)-2-[(2-methylbenzyl)thio]acetamide research, including its potential use in combination with other drugs for the treatment of cancer and inflammation. Further studies are also needed to determine the optimal dosage and administration method for this compound. In addition, more research is needed to determine the long-term effects of this compound on the human body.

Synthesis Methods

N-(2-ethyl-6-methylphenyl)-2-[(2-methylbenzyl)thio]acetamide can be synthesized through a simple and efficient method using a one-pot reaction. The reaction involves the condensation of 2-ethyl-6-methylphenylamine and 2-methylbenzyl chloride in the presence of potassium carbonate and carbon disulfide. The resulting product is then treated with acetic anhydride and sodium acetate to obtain this compound in good yield.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-2-[(2-methylbenzyl)thio]acetamide has been extensively studied for its potential use in various fields of scientific research. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. This compound has also been studied for its antibacterial, antifungal, and antiviral properties.